Cas no 25383-28-2 ((10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione)
25383-28-2 structure
Product Name:(10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione
CAS No:25383-28-2
MF:C32H50O8
MW:562.734611034393
CID:280200
Update Time:2023-11-19
(10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione Chemical and Physical Properties
Names and Identifiers
-
- 19-Norlanost-5-ene-11,22-dione,25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2a,3a,9b,10a,16a)- (9CI)
- (10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione
- CucurbitacinQ, dihydro-
- Dihydrocucurbitacin Q
- CID 101603274
- 19-Norlanost-5-ene-11,22-dione, 25-(acetyloxy)-2,3,16,20-tetrahydroxy-9-methyl-, (2α,3α,9β,10α,16α)-
-
- Inchi: 1S/C32H50O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25-26,34-35,38-39H,11-16H2,1-9H3/t19-,20-,21-,22+,25+,26-,29+,30-,31+,32+/m1/s1
- InChI Key: LKYNAQSYQLFTCM-TVYZTUFPSA-N
- SMILES: O[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)[C@@H]([C@@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(CCC(C)(C)OC(C)=O)=O)(C)O)=O)O)O
Computed Properties
- Exact Mass: 562.351
- Monoisotopic Mass: 562.351
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 40
- Rotatable Bond Count: 7
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 679.1±55.0 °C(Predicted)
- pka: 12.81±0.29(Predicted)
(10α)-25-(Acetyloxy)-2α,3α,16α,20-tetrahydroxy-9β-methyl-19-norlanost-5-ene-11,22-dione Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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